Cas no 1261760-59-1 (2-hydroxy-5-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride
• CAS No: 1261760-59-1
• MF: C₆H₄ClNO₅S
• MW: 237.617659568787
• MDL: MFCD18397336
• CID: 4583787
• PubChem ID: 55280071
• Update Time: 2025-05-28

2-hydroxy-5-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride
• 2-hydroxy-5-nitrobenzene-1-sulfonylchloride
• 1261760-59-1
• EN300-254978
• BS-52578
• AKOS006335222
• E85056
• 2-hydroxy-5-nitrobenzenesulfonyl chloride

• MDL： MFCD18397336
• Inchi： 1S/C6H4ClNO5S/c7-14(12,13)6-3-4(8(10)11)1-2-5(6)9/h1-3,9H
• InChI Key： YGZAEQDOCPIUPR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC([N+]([O-])=O)=CC=C1O

Computed Properties

• Exact Mass: 236.9498711g/mol
• Monoisotopic Mass: 236.9498711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride

Comprehensive Analysis of 2-Hydroxy-5-Nitrobenzene-1-Sulfonyl Chloride (CAS No. 1261760-59-1): Properties, Applications, and Industry Trends

2-Hydroxy-5-nitrobenzene-1-sulfonyl chloride (CAS No. 1261760-59-1) is a specialized sulfonation reagent widely utilized in organic synthesis and pharmaceutical intermediates. This compound belongs to the class of aromatic sulfonyl chlorides, characterized by its reactive sulfonyl chloride group (-SO₂Cl) and nitro (-NO₂) substitution. Its molecular structure combines a hydroxybenzene core with strategic functional groups, enabling diverse chemical transformations. The CAS registry number 1261760-59-1 ensures precise identification in global chemical databases, while its systematic name reflects IUPAC nomenclature standards.

Recent advancements in high-performance liquid chromatography (HPLC) and peptide synthesis have driven demand for 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride. Laboratories frequently search for "sulfonylating agents for amine protection" or "nitrophenol derivatives in click chemistry," highlighting its role in modern synthetic protocols. The compound's electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular architectures. Industry reports indicate growing interest in "green sulfonation techniques" and "low-waste derivatization methods," where this reagent shows potential due to its selective reactivity.

From a technical perspective, CAS 1261760-59-1 exhibits notable stability under anhydrous conditions but requires careful handling due to its moisture-sensitive nature. Analytical studies using FT-IR spectroscopy confirm characteristic vibrations at 1370 cm⁻¹ (S=O stretch) and 1535 cm⁻¹ (asymmetric NO₂ stretch). Researchers exploring "heterocyclic compound synthesis" or "bioconjugation techniques" often encounter this chemical as a key building block. Its dual functionality allows simultaneous derivatization of hydroxyl and amino groups, a feature increasingly important in proteomics research and material science applications.

The pharmaceutical industry values 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride for constructing sulfonamide drugs, with patent literature documenting its use in enzyme inhibitor development. Computational chemistry studies reveal its optimal molecular electrostatic potential for targeted interactions. Current market trends show rising queries for "custom chemical synthesis services" and "high-purity specialty reagents," positioning this compound as a strategic material for contract research organizations. Environmental considerations have spurred investigations into its biodegradation pathways, particularly regarding the nitroarene metabolic transformation in microbial systems.

Innovative applications emerge in organic electronics, where derivatives of 1261760-59-1 contribute to conductive polymer synthesis. The compound's planar aromatic system facilitates π-stacking in molecular assemblies, a property exploited in supramolecular chemistry designs. Analytical method development frequently references this chemical when optimizing UV-Vis detection protocols, given its strong absorbance at 320-350 nm. Recent publications highlight its utility in creating fluorescent probes through post-synthetic modification strategies, addressing the growing need for "bioimaging reagents" in life sciences research.

Quality control specifications for 2-hydroxy-5-nitrobenzene-1-sulfonyl chloride typically require ≥97% purity by HPLC analysis, with particular attention to hydrolytic byproducts. The compound's crystallographic data reveals a monoclinic crystal system, information valuable for computational modeling experts. Supply chain analytics indicate increasing procurement through specialty chemical platforms, with technical inquiries often focusing on "scalable purification methods" and "alternative synthetic routes." These trends reflect the compound's transition from laboratory curiosity to industrial-scale intermediate in fine chemical production.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) synthesis, where its bifunctional coordination sites enable novel network architectures. The nitro group reduction pathway offers access to valuable amino-sulfonyl derivatives, expanding its utility in medicinal chemistry. Safety data sheets emphasize proper ventilation requirements and personal protective equipment during handling, aligning with modern laboratory safety standards. As synthetic methodologies evolve, CAS 1261760-59-1 continues to demonstrate versatility across multiple disciplines, from agrochemical development to advanced material engineering.